Cas no 98231-07-3 (methyl 3,3-dimethoxycyclobutane-1-carboxylate)

Methyl 3,3-dimethoxycyclobutane-1-carboxylate is a cyclobutane derivative featuring a carboxylate ester and two methoxy substituents at the 3-position. This compound is valued for its rigid, strained cyclobutane ring, which serves as a versatile intermediate in organic synthesis and pharmaceutical research. The dimethoxy groups enhance its reactivity in cycloaddition and ring-opening reactions, while the ester functionality allows for further derivatization. Its structural properties make it useful in the development of bioactive molecules, agrochemicals, and specialty materials. The compound's stability under standard conditions ensures ease of handling in laboratory settings. Its synthetic flexibility and well-defined reactivity profile contribute to its utility in advanced chemical applications.
methyl 3,3-dimethoxycyclobutane-1-carboxylate structure
98231-07-3 structure
Product Name:methyl 3,3-dimethoxycyclobutane-1-carboxylate
CAS No:98231-07-3
MF:C8H14O4
MW:174.194363117218
MDL:MFCD11111944
CID:855763
PubChem ID:10487446
Update Time:2025-05-28

methyl 3,3-dimethoxycyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3,3-dimethoxycyclobutanecarboxylate
    • 3,3-DiMethoxycyclobutane-...
    • 3, 3-DIMETHOXYCYCLOBUTANE-1-CARBOXYLATE METHYL ESTER
    • methyl 3,3-dimethoxycyclobutane-1-carboxylate
    • PB19142
    • FT-0686435
    • 98231-07-3
    • YDA23107
    • SY097144
    • CHNARWNKXNPXOU-UHFFFAOYSA-N
    • DTXSID00440664
    • AS-34485
    • 3, 3-dimethoxy-cyclobutanecarboxylic acid methyl ester
    • 3,3-Dimethoxycyclobutane-1-carboxylate methyl ester
    • CS-0049138
    • AM806992
    • 3,3-dimethoxy-cyclobutanecarboxylic acid methyl ester
    • SCHEMBL449125
    • AKOS006309842
    • Methyl3,3-dimethoxycyclobutanecarboxylate
    • EN300-189357
    • MFCD11111944
    • MDL： MFCD11111944
    • Inchi： 1S/C8H14O4/c1-10-7(9)6-4-8(5-6,11-2)12-3/h6H,4-5H2,1-3H3
    • InChI Key： CHNARWNKXNPXOU-UHFFFAOYSA-N
    • SMILES： O(C)C1(CC(C(=O)OC)C1)OC

Computed Properties

  • Exact Mass: 174.08900
  • Monoisotopic Mass: 174.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 191.2±40.0 ºC (760 Torr),
  • Flash Point: 70.9±27.4 ºC,
  • Solubility: Dissolution (96 g/l) (25 º C),
  • PSA: 44.76000
  • LogP: 0.55850

methyl 3,3-dimethoxycyclobutane-1-carboxylate Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

methyl 3,3-dimethoxycyclobutane-1-carboxylate Pricemore >>

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